Cas no 165743-84-0 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone)

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone structure
165743-84-0 structure
Product Name:1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
CAS No:165743-84-0
MF:C8H12N2O2
MW:168.193081855774
CID:110690
PubChem ID:22145372
Update Time:2025-04-18

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
    • Ethanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-
    • Ethanone, 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]- (9CI)
    • WOKQVMBAUYPKFC-UHFFFAOYSA-N
    • 1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-3-yl)ethanone
    • 3-Acetyl-1-(2-hydroxyethyl)-5-methylpyrazole
    • 3-Acetyl-5-methyl-1-(2-hydroxyethyl)pyrazole
    • SCHEMBL6078083
    • 1-[1-(2-HYDROXYETHYL)-5-METHYLPYRAZOL-3-YL]ETHANONE
    • 165743-84-0
    • Inchi: 1S/C8H12N2O2/c1-6-5-8(7(2)12)9-10(6)3-4-11/h5,11H,3-4H2,1-2H3
    • InChI Key: WOKQVMBAUYPKFC-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=CC(C(C)=O)=N1

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone Related Literature

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